2,4,6-Tribromonitrobenzene

• CAS No.: 3463-40-9
• Molecular Formula: C6H2Br3NO2
• Molecular Weight: 359.80 g/mol
• IUPAC Name: 1,3,5-tribromo-2-nitrobenzene
• InChI: InChI=1S/C6H2Br3NO2/c7-3-1-4(8)6(10(11)12)5(9)2-3/h1-2H
• InChI Key: PVRGPKACTCJCBF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Br)[N+](=O)[O-])Br)Br

Description

2,4,6-Tribromonitrobenzene is a useful research compound. Its molecular formula is C6H2Br3NO2 and its molecular weight is 359.80 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sulfuric acid was poured into a solution of 1,3,5-tribromobenzene in chloroform, then, to this was added nitric acid and the mixture was heated for 5 hours at 50° C. After completion of the reaction, the organic layer was neutralized with a 5% aqueous potassium carbonate solution, then washed with water, and dried over magnesium sulfate. The solvent was removed to obtain a white solid which was re-crystallized from ethanol, to give 2,4,6-tribromonitrobenzene.